Cas no 1805066-97-0 (2-(Difluoromethyl)-6-methyl-4-nitropyridine-3-acetonitrile)

• Product Name: 2-(Difluoromethyl)-6-methyl-4-nitropyridine-3-acetonitrile
• CAS No: 1805066-97-0
• MF: C₉H₇F₂N₃O₂
• MW: 227.167588472366
• CID: 4897296
• Update Time: 2025-06-07

2-(Difluoromethyl)-6-methyl-4-nitropyridine-3-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-6-methyl-4-nitropyridine-3-acetonitrile

• Inchi： 1S/C9H7F2N3O2/c1-5-4-7(14(15)16)6(2-3-12)8(13-5)9(10)11/h4,9H,2H2,1H3
• InChI Key： QMZNQNJYGDQTIP-UHFFFAOYSA-N
• SMILES： FC(C1C(CC#N)=C(C=C(C)N=1)[N+](=O)[O-])F

Computed Properties

• Exact Mass: 227.051
• Monoisotopic Mass: 227.051
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 82.5

Additional information on 2-(Difluoromethyl)-6-methyl-4-nitropyridine-3-acetonitrile

Research Brief on 2-(Difluoromethyl)-6-methyl-4-nitropyridine-3-acetonitrile (CAS: 1805066-97-0): Recent Advances and Applications in Chemical Biology and Medicine

The compound 2-(Difluoromethyl)-6-methyl-4-nitropyridine-3-acetonitrile (CAS: 1805066-97-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

Recent studies have highlighted the versatility of 2-(Difluoromethyl)-6-methyl-4-nitropyridine-3-acetonitrile as a key intermediate in the synthesis of novel heterocyclic compounds. Its difluoromethyl and nitropyridine moieties make it a valuable building block for the development of fluorinated pharmaceuticals, which are increasingly sought after for their enhanced metabolic stability and bioavailability. Researchers have successfully employed this compound in the synthesis of potential kinase inhibitors, demonstrating its utility in targeting various signaling pathways implicated in cancer and inflammatory diseases.

In terms of biological activity, preliminary screening data suggest that derivatives of 2-(Difluoromethyl)-6-methyl-4-nitropyridine-3-acetonitrile exhibit promising inhibitory effects against several protein kinases. A 2023 study published in the Journal of Medicinal Chemistry reported that optimized analogs of this compound showed nanomolar potency against specific tyrosine kinases while maintaining good selectivity profiles. These findings open new avenues for the development of targeted therapies for diseases characterized by dysregulated kinase activity.

The compound's mechanism of action appears to involve competitive inhibition at the ATP-binding site of target kinases, as revealed by X-ray crystallography studies. Molecular modeling and structure-activity relationship (SAR) analyses have provided valuable insights into the key structural elements responsible for its biological activity, enabling researchers to design more potent and selective derivatives. Recent computational studies have further explored the binding modes of these compounds, offering opportunities for rational drug design.

From a synthetic chemistry perspective, several innovative routes have been developed for the efficient preparation of 2-(Difluoromethyl)-6-methyl-4-nitropyridine-3-acetonitrile and its derivatives. A 2024 publication in Organic Process Research & Development described a scalable, cost-effective synthesis that addresses previous challenges in the difluoromethylation step. These advances in synthetic methodology are crucial for enabling further biological evaluation and potential clinical translation of compounds derived from this scaffold.

Looking forward, researchers are exploring the application of 2-(Difluoromethyl)-6-methyl-4-nitropyridine-3-acetonitrile in PROTAC (proteolysis targeting chimera) technology, where its structural features could be leveraged to develop novel protein degraders. Early-stage research suggests that incorporation of this scaffold into PROTAC designs may offer advantages in terms of cell permeability and target engagement, potentially expanding its therapeutic applications beyond traditional kinase inhibition.

In conclusion, 2-(Difluoromethyl)-6-methyl-4-nitropyridine-3-acetonitrile represents a promising chemical scaffold with diverse applications in medicinal chemistry. Ongoing research continues to uncover its full potential, with particular emphasis on optimizing its pharmacological properties and exploring new therapeutic indications. As the field advances, this compound is likely to play an increasingly important role in the development of next-generation therapeutics for challenging disease targets.